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Compound of Interest

Compound Name: Methylcyclohexane-d14

Cat. No.: B156626

An essential non-polar deuterated solvent for the analysis of hydrophobic and non-polar
compounds, Methylcyclohexane-d14 offers a unique combination of physical and spectral
properties that make it a valuable tool in NMR spectroscopy, particularly in the fields of
chemical synthesis, materials science, and drug development. This guide provides a
comprehensive overview of Methylcyclohexane-d14, including its properties, synthesis,
applications in NMR spectroscopy, and detailed experimental protocols.

Core Properties of Methylcyclohexane-d14

Methylcyclohexane-d14 (MCH-d14) is the perdeuterated isotopologue of methylcyclohexane.
Its physical and chemical properties are crucial for its application as a non-polar solvent in
NMR spectroscopy.
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Property Value

Chemical Formula C7D14

Molecular Weight 112.27 g/mol

CAS Number 10120-28-2
Appearance Colorless liquid
Density 0.88 g/mL at 25 °C
Boiling Point 101 °C

Melting Point -126 °C

Flash Point -4 °C

Isotopic Purity

>99.5 atom % D

Synthesis of Methylcyclohexane-d14

The synthesis of perdeuterated methylcyclohexane typically involves the catalytic deuteration

of a suitable aromatic precursor, such as toluene, using deuterium gas in the presence of a

catalyst.

Experimental Protocol: Catalytic Deuteration of Toluene

This process involves the complete saturation of the aromatic ring and the methyl group with

deuterium.

Materials:

Toluene

Deuterium gas (D2)

Palladium on carbon (Pd/C) catalyst (e.g., 10 wt. %)

High-pressure autoclave reactor
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e Anhydrous solvent (e.g., diethyl ether)

o Filtration apparatus

Procedure:

In a clean, dry high-pressure autoclave, add a solution of toluene in an anhydrous solvent.

Carefully add the Pd/C catalyst to the solution. The catalyst loading is typically around 5-10
mol% relative to the toluene.

Seal the autoclave and purge the system with an inert gas, such as nitrogen or argon, to
remove any air.

Pressurize the autoclave with deuterium gas to the desired pressure (typically 10-50 bar).

Heat the reactor to the desired temperature (e.g., 100-150 °C) and stir the reaction mixture
vigorously.

Monitor the reaction progress by measuring the uptake of deuterium gas. The reaction is
typically complete within 24-48 hours.

Once the reaction is complete, cool the reactor to room temperature and carefully vent the
excess deuterium gas.

Filter the reaction mixture to remove the catalyst.

The filtrate, containing Methylcyclohexane-d14, can be purified by distillation to remove the
solvent and any byproducts.

Logical Relationship for Synthesis:
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Caption: Synthesis of Methylcyclohexane-d14 via catalytic deuteration.

Applications in NMR Spectroscopy

Methylcyclohexane-d14 is an excellent solvent for NMR analysis of non-polar and
hydrophobic compounds. Its key advantages include:

» High Deuteration Level: With an isotopic purity of 299.5 atom % D, the residual proton
signals are minimal, providing a clean background for the analyte's spectrum.

» Wide Temperature Range: Its low melting point (-126 °C) and high boiling point (101 °C)
allow for a broad range of temperatures to be used in variable-temperature NMR studies.

e Chemical Inertness: As a saturated hydrocarbon, it is chemically inert and does not react
with most analytes.

e Good Solubility for Non-Polar Compounds: It effectively dissolves a wide range of non-polar
organic molecules, polymers, and natural products that are insoluble in more polar solvents.

Comparison with Other Non-Polar Deuterated Solvents
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Solvent Key Advantages Key Disadvantages

Wide liquid range, good for ) )
Methylcyclohexane-d14 ] ) Relatively high cost.
variable temperature studies.

Similar properties to MCH-d14,  Higher melting point (6.5 °C)
Cyclohexane-d12 ) o )
often slightly cheaper. limits low-temperature studies.

Good for aromatic compounds  Aromatic residual signals can
Toluene-d8 due to potential for 1T-11 interfere with the analyte's

stacking interactions. aromatic region.

NMR Spectral Data

The residual proton signals in Methylcyclohexane-d14 are important for referencing the NMR

spectrum.
Nucleus Chemical Shift (ppm) Multiplicity
H ~1.5 (broad multiplet) Multiplet
13C ~35.8, 33.1, 26.8, 23.1 Multiplets

Note: The exact chemical shifts of residual peaks can vary slightly depending on the specific
batch, temperature, and presence of other substances.

Experimental Protocols for NMR Sample
Preparation

Proper sample preparation is critical for obtaining high-quality NMR spectra. The following is a
detailed protocol for preparing a sample of a non-polar compound using Methylcyclohexane-
di4.

Materials:
e Analyte (non-polar solid or liquid)

e Methylcyclohexane-d14
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NMR tube (e.g., 5 mm)
Vial

Pipette

Vortex mixer (optional)

Filter (e.g., cotton plug in a pipette)

Procedure:

Weigh the Analyte: Accurately weigh 1-10 mg of the solid analyte into a clean, dry vial. For a
liquid analyte, use a micropipette to transfer a small volume (e.g., 1-5 pL).

Add the Solvent: Using a clean pipette, add approximately 0.5-0.7 mL of
Methylcyclohexane-d14 to the vial containing the analyte.

Dissolve the Analyte: Gently swirl the vial or use a vortex mixer to ensure the analyte is
completely dissolved. If the analyte is not readily soluble, gentle warming may be applied.

Filter the Solution (if necessary): If any solid particles are present, filter the solution through a
pipette with a small cotton plug directly into the NMR tube. This will prevent shimming issues
and improve spectral quality.

Transfer to NMR Tube: Carefully transfer the clear solution into a clean, dry NMR tube using
a pipette.

Cap and Label: Securely cap the NMR tube and label it appropriately.

Experimental Workflow for NMR Sample Preparation:
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Caption: Workflow for preparing an NMR sample with Methylcyclohexane-d14.
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Safety and Handling

Methylcyclohexane-d14 is a flammable liquid and should be handled with appropriate safety
precautions in a well-ventilated fume hood.[1][2][3][4] It is important to wear personal protective
equipment, including safety glasses, gloves, and a lab coat.[1][2][3][4] Keep the solvent away
from heat, sparks, and open flames.[1][2][3][4] Store in a tightly sealed container in a cool, dry
place.

Conclusion

Methylcyclohexane-d14 is a highly effective non-polar deuterated solvent for NMR
spectroscopy. Its wide liquid temperature range, chemical inertness, and excellent solubilizing
power for hydrophobic compounds make it an invaluable tool for researchers in various
scientific disciplines. By following the detailed protocols and understanding the properties
outlined in this guide, scientists can effectively utilize Methylcyclohexane-d14 to obtain high-
quality NMR data for their non-polar analytes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

2. fishersci.com [fishersci.com]

3. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

4. kgroup.du.edu [kgroup.du.edu]

» To cite this document: BenchChem. [Methylcyclohexane-d14: An In-Depth Technical Guide
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156626#methylcyclohexane-d14-as-a-non-polar-
deuterated-solvent]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b156626?utm_src=pdf-body
http://ccc.chem.pitt.edu/wipf/Web/4505.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/scientific/brochures-and-catalogs/posters/nmr-proton-shifts-for-residual-solvent-impurities-poster.pdf
http://ccc.chem.pitt.edu/wipf/Web/NMR_Impurities.pdf
https://kgroup.du.edu/resources/nmr_impurities_organometallics.pdf
http://ccc.chem.pitt.edu/wipf/Web/4505.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/scientific/brochures-and-catalogs/posters/nmr-proton-shifts-for-residual-solvent-impurities-poster.pdf
http://ccc.chem.pitt.edu/wipf/Web/NMR_Impurities.pdf
https://kgroup.du.edu/resources/nmr_impurities_organometallics.pdf
http://ccc.chem.pitt.edu/wipf/Web/4505.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/scientific/brochures-and-catalogs/posters/nmr-proton-shifts-for-residual-solvent-impurities-poster.pdf
http://ccc.chem.pitt.edu/wipf/Web/NMR_Impurities.pdf
https://kgroup.du.edu/resources/nmr_impurities_organometallics.pdf
https://www.benchchem.com/product/b156626?utm_src=pdf-body
https://www.benchchem.com/product/b156626?utm_src=pdf-body
https://www.benchchem.com/product/b156626?utm_src=pdf-custom-synthesis
http://ccc.chem.pitt.edu/wipf/Web/4505.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/scientific/brochures-and-catalogs/posters/nmr-proton-shifts-for-residual-solvent-impurities-poster.pdf
http://ccc.chem.pitt.edu/wipf/Web/NMR_Impurities.pdf
https://kgroup.du.edu/resources/nmr_impurities_organometallics.pdf
https://www.benchchem.com/product/b156626#methylcyclohexane-d14-as-a-non-polar-deuterated-solvent
https://www.benchchem.com/product/b156626#methylcyclohexane-d14-as-a-non-polar-deuterated-solvent
https://www.benchchem.com/product/b156626#methylcyclohexane-d14-as-a-non-polar-deuterated-solvent
https://www.benchchem.com/product/b156626#methylcyclohexane-d14-as-a-non-polar-deuterated-solvent
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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